Cas no 1805124-88-2 (Ethyl 4-chloromethyl-2-cyano-6-(trifluoromethyl)benzoate)

• Product Name: Ethyl 4-chloromethyl-2-cyano-6-(trifluoromethyl)benzoate
• CAS No: 1805124-88-2
• MF: C₁₂H₉ClF₃NO₂
• MW: 291.653572797775
• CID: 4796247
• Update Time: 2025-11-01

Ethyl 4-chloromethyl-2-cyano-6-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloromethyl-2-cyano-6-(trifluoromethyl)benzoate

• Inchi： 1S/C12H9ClF3NO2/c1-2-19-11(18)10-8(6-17)3-7(5-13)4-9(10)12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： YQVDQUGFTLJGAZ-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)C(C(=O)OCC)=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-chloromethyl-2-cyano-6-(trifluoromethyl)benzoate

Comprehensive Overview of Ethyl 4-chloromethyl-2-cyano-6-(trifluoromethyl)benzoate (CAS No. 1805124-88-2)

Ethyl 4-chloromethyl-2-cyano-6-(trifluoromethyl)benzoate (CAS No. 1805124-88-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemical research, and material science. This ester derivative, characterized by its chloromethyl, cyano, and trifluoromethyl functional groups, exhibits unique reactivity and versatility, making it a valuable intermediate in synthetic chemistry. Its molecular structure, combining electron-withdrawing and electron-donating substituents, enables diverse applications, particularly in the development of bioactive molecules and advanced materials.

The compound's CAS No. 1805124-88-2 serves as a critical identifier for researchers and manufacturers, ensuring precise communication and regulatory compliance. In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced stability, lipophilicity, and metabolic resistance—properties highly sought after in drug discovery. Ethyl 4-chloromethyl-2-cyano-6-(trifluoromethyl)benzoate aligns with this trend, as its trifluoromethyl group contributes to improved pharmacokinetic profiles in potential therapeutic agents.

From a synthetic perspective, the chloromethyl moiety in Ethyl 4-chloromethyl-2-cyano-6-(trifluoromethyl)benzoate offers a reactive site for further functionalization, enabling the construction of complex molecular architectures. This feature is particularly relevant in the design of heterocyclic compounds, which are pivotal in medicinal chemistry. Additionally, the cyano group provides a handle for nucleophilic additions or reductions, expanding the compound's utility in multi-step syntheses. Researchers exploring click chemistry or catalyzed cross-coupling reactions often leverage such functionalities to achieve high-yield transformations.

In agrochemical applications, Ethyl 4-chloromethyl-2-cyano-6-(trifluoromethyl)benzoate has shown promise as a precursor for herbicides and fungicides. The trifluoromethyl group enhances the bioavailability and environmental persistence of these agents, addressing growing concerns about crop protection and sustainable agriculture. With the global shift toward green chemistry, innovations in solvent-free or low-waste synthesis of this compound are gaining traction, aligning with eco-conscious manufacturing practices.

The compound's relevance extends to material science, where its structural motifs contribute to the development of organic electronic materials and liquid crystals. The cyano and trifluoromethyl groups influence molecular polarity and packing, properties critical for optimizing charge transport in semiconductors. As industries invest in flexible electronics and energy-efficient displays, derivatives of Ethyl 4-chloromethyl-2-cyano-6-(trifluoromethyl)benzoate may play a pivotal role in next-generation technologies.

Quality control and analytical characterization of CAS No. 1805124-88-2 are essential for ensuring reproducibility in research and industrial applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. Recent advancements in machine learning-assisted synthesis have also streamlined the optimization of reaction conditions for this compound, reducing time and resource expenditure.

In summary, Ethyl 4-chloromethyl-2-cyano-6-(trifluoromethyl)benzoate (CAS No. 1805124-88-2) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug design to sustainable agriculture and advanced materials—underscore its importance in addressing contemporary scientific and industrial challenges. As research continues to uncover new uses for this versatile intermediate, its role in shaping future technologies is poised to expand further.